1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-methoxybenzyl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-methoxybenzyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H23N7O2 and its molecular weight is 393.451. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Bioactivity
Synthesis of Novel Compounds for Anti-Inflammatory and Analgesic Applications : Novel compounds derived from specific chemical reactions have been synthesized, showing significant activity as cyclooxygenase-1/2 (COX-1/COX-2) inhibitors. These compounds exhibit considerable analgesic and anti-inflammatory activities, with some displaying higher COX-2 selectivity and comparable effectiveness to standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial Activity of Triazole Derivatives : A series of 1,4-disubstituted 1,2,3-triazole derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds demonstrated moderate to good activities against both Gram-positive and Gram-negative bacteria, as well as fungal strains, highlighting their potential as antimicrobial agents (Jadhav, Raundal, Patil, & Bobade, 2017).
Development of Thiazolo-[3′,2′2,3][1,2,4]triazolo[1,5-a]pyridine Derivatives with Antimicrobial Properties
: Novel thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine derivatives have been synthesized, showing significant biological activity against various microorganisms. These findings suggest the potential of these compounds in developing new antimicrobial agents (Suresh, Lavanya, & Rao, 2016).
Inhibitors of Eosinophil Infiltration with Antihistaminic Activity : Research on fused pyridazines incorporating cyclic amines revealed compounds that exhibit both antihistaminic activity and inhibitory effects on eosinophil chemotaxis. One compound, in particular, showed potent antihistaminic activity without significant blockade of central H(1) receptors, offering a promising therapeutic agent for conditions like atopic dermatitis and allergic rhinitis (Gyoten, Nagaya, Fukuda, Ashida, & Kawano, 2003).
Molecular Docking and Screening
- Molecular Docking Studies of Piperazine and Triazolo-pyrazine Derivatives : A study on new piperazine and triazolo-pyrazine derivatives through molecular docking and in vitro screening against microbial strains revealed promising antimicrobial activities. These findings support the potential of these compounds in antimicrobial drug development (Patil, Noonikara-Poyil, Joshi, Patil, Lewis, Bugarin, 2021).
properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N7O2/c1-29-17-7-3-2-5-15(17)11-22-20(28)16-6-4-10-26(12-16)18-8-9-19(25-24-18)27-14-21-13-23-27/h2-3,5,7-9,13-14,16H,4,6,10-12H2,1H3,(H,22,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVKBWIASVRMQAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)C2CCCN(C2)C3=NN=C(C=C3)N4C=NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.